Cas no 329794-79-8 ((3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine)

• Product Name: (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine
• CAS No: 329794-79-8
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6291493
• PubChem ID: 69119040
• Update Time: 2025-05-23

(3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine
• IINIVSOHSJLEQH-VIFPVBQESA-N
• (2s)-2-methyl-4-(2-nitrobenzenesulphonyl)piperazine
• 329794-79-8
• Z1762727812
• SCHEMBL4626322
• EN300-1169031

• Inchi： 1S/C11H15N3O4S/c1-9-8-13(7-6-12-9)19(17,18)11-5-3-2-4-10(11)14(15)16/h2-5,9,12H,6-8H2,1H3/t9-/m0/s1
• InChI Key： IINIVSOHSJLEQH-VIFPVBQESA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCN[C@@H](C)C1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine

Introduction to (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine (CAS No. 329794-79-8)

(3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 329794-79-8, belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a methyl group and a 2-nitrobenzenesulfonyl moiety, contribute to its distinct chemical properties and biological interactions.

The< strong> (3S)-configuration of the piperazine ring is a critical aspect of this compound, as it influences its stereochemical behavior and biological efficacy. Piperazine derivatives are known for their role in various pharmacological mechanisms, including modulation of neurotransmitter systems and inhibition of enzyme activities. The nitro group in the 2-nitrobenzenesulfonyl substituent introduces additional reactivity, making this compound a valuable scaffold for further chemical modifications and drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting central nervous system disorders. The< strong> 2-nitrobenzenesulfonyl group in (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine has been explored for its potential to interact with specific biological targets, such as serotonin receptors and dopamine transporters. These interactions are crucial for the development of drugs that can modulate mood, cognition, and other neurological functions.

One of the most compelling aspects of this compound is its potential in the field of neuropharmacology. Preclinical studies have demonstrated that derivatives of piperazine can exhibit significant effects on neurotransmitter release and receptor binding. The< strong> (3S)-isomer, in particular, has shown promise in models of depression and anxiety disorders due to its ability to selectively interact with certain serotonin receptors. This selectivity is essential for minimizing side effects and improving patient outcomes.

The< strong> methyl group at the 3-position of the piperazine ring further enhances the compound's pharmacological profile by influencing its solubility and metabolic stability. These properties are critical for drug development, as they determine how well a compound can be absorbed, distributed, metabolized, and excreted by the body. Optimizing these pharmacokinetic parameters is essential for achieving therapeutic efficacy while ensuring safety.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine with greater accuracy. Molecular modeling techniques have been used to identify potential binding sites on target proteins and simulate interactions at an atomic level. These insights have guided the design of more effective derivatives with improved pharmacological properties.

In addition to its applications in neuropharmacology, this compound has shown potential in other therapeutic areas. For instance, studies have indicated that piperazine derivatives can exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or protein synthesis. The< strong> 2-nitrobenzenesulfonyl group may contribute to these effects by enhancing the compound's ability to disrupt microbial membranes or inhibit key enzymatic pathways.

The synthesis of (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, have been employed to achieve the desired stereochemical configuration. These approaches highlight the importance of precision in chemical synthesis for developing biologically active compounds.

Ethical considerations are also paramount in pharmaceutical research involving compounds like (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine. Researchers must adhere to strict guidelines regarding animal testing and human clinical trials to ensure both safety and efficacy. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies have facilitated the translation of laboratory findings into viable therapeutic options.

The future prospects for this compound are promising, with ongoing research exploring its potential applications in treating a wide range of diseases. Innovations in drug delivery systems, such as nanoparticles and targeted therapies, may further enhance the therapeutic index of piperazine derivatives like (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine. As our understanding of biological mechanisms continues to evolve, new opportunities for leveraging this compound's unique properties will emerge.